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N-Isononylcyclohexylamine: A Comprehensive
Technical Dossier
For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Isononylcyclohexylamine, a secondary amine with the chemical formula C15H31N,

presents a unique combination of a bulky cycloaliphatic ring and a long alkyl chain. This

structure imparts specific physical and chemical characteristics that are of interest in various

industrial and research applications. This technical guide provides an in-depth overview of the

known and anticipated properties of N-Isononylcyclohexylamine, detailed experimental

protocols for their determination, and a logical workflow for its characterization. While specific

experimental data for this compound is not readily available in public literature, this guide

extrapolates its properties based on established principles of organic chemistry and provides

standardized methodologies for their empirical validation.

Introduction
N-Isononylcyclohexylamine belongs to the class of secondary amines, characterized by a

nitrogen atom bonded to a cyclohexyl group and a nine-carbon branched alkyl group

(isononyl). The presence of the nitrogen atom with its lone pair of electrons dictates much of its

chemical reactivity, rendering it basic and nucleophilic. The long, branched alkyl chain, in
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contrast, contributes to its lipophilicity and influences its physical properties such as boiling

point, viscosity, and solubility.

Physical Properties
The physical properties of N-Isononylcyclohexylamine are largely dictated by its high

molecular weight (225.41 g/mol ) and the balance between the polar amine group and the

nonpolar hydrocarbon structure.[1] The following table summarizes the anticipated physical

properties.
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Property Anticipated Value/Range Comments

Molecular Formula C15H31N Confirmed.[1]

Molar Mass 225.41 g/mol Confirmed.[1]

CAS Number 93963-89-4 Confirmed.[1]

Appearance Colorless to light yellow liquid
Typical for long-chain

alkylamines.

Odor Amine-like, potentially fishy
Characteristic of many

aliphatic amines.

Boiling Point > 250 °C at 760 mmHg

Estimated based on its high

molecular weight. The boiling

points of amines are higher

than those of non-polar

hydrocarbons with comparable

molar masses.[2]

Melting Point < 0 °C

Expected to be a liquid at room

temperature due to the

branched isononyl group,

which disrupts crystal packing.

Flash Point > 100 °C

As a high-boiling point

combustible liquid, a relatively

high flash point is expected.

Density ~0.85 - 0.90 g/cm³ at 20°C
Typical for long-chain

alkylamines.

Solubility in Water Low to negligible

The large, nonpolar

hydrocarbon portion of the

molecule is expected to

dominate, leading to poor

water solubility. Lower aliphatic

amines are soluble in water,

but solubility decreases with

increasing molar mass.[2][3]
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Solubility in Organic Solvents High

Expected to be readily soluble

in nonpolar and moderately

polar organic solvents like

ethanol, ether, and

hydrocarbons. Amines are

generally soluble in organic

solvents.[3]

Vapor Pressure Low at room temperature
Consistent with a high boiling

point liquid.

Viscosity Moderate to High

The long alkyl chain and

potential for intermolecular

interactions would suggest a

higher viscosity than smaller

amines.

Chemical Properties
The chemical behavior of N-Isononylcyclohexylamine is centered around the reactivity of the

secondary amine functional group.
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Property Description

Basicity

As a secondary amine, the lone pair of electrons

on the nitrogen atom can accept a proton,

making it a weak base. It will react with acids to

form the corresponding ammonium salts.

Reactivity with Acids
Reacts exothermically with strong acids to form

salts.

Oxidation

Secondary amines can be oxidized to form

various products, including hydroxylamines and

nitrones.[4][5][6] The specific product depends

on the oxidizing agent and reaction conditions.

Nucleophilicity

The nitrogen atom is nucleophilic and can

participate in a variety of organic reactions, such

as alkylation, acylation, and condensation

reactions.

Stability

Generally stable under normal conditions.

However, it may be sensitive to strong oxidizing

agents.

Experimental Protocols
The following are detailed methodologies for the experimental determination of the key physical

and chemical properties of N-Isononylcyclohexylamine, based on internationally recognized

standards.

Determination of Boiling Point (OECD 103)
Principle: This method determines the temperature at which the vapor pressure of the liquid

equals the standard atmospheric pressure.[7][8][9][10]

Apparatus:

Ebulliometer or dynamic vapor pressure apparatus.
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Calibrated temperature measuring device.

Pressure control and measurement system.

Procedure:

Place the substance in the measurement cell of the ebulliometer.

Reduce the pressure in the apparatus and then gradually increase it.

Record the temperature at which the liquid begins to boil at various pressures.

Plot the logarithm of the vapor pressure against the reciprocal of the absolute temperature.

Extrapolate the line to a pressure of 101.325 kPa to determine the normal boiling point.

Determination of Density (OECD 109)
Principle: The density is the mass per unit volume of a substance.[3][11][12][13] For liquids, a

hydrometer, pycnometer, or oscillating densitometer can be used.

Apparatus:

Pycnometer of a known volume.

Analytical balance.

Constant temperature bath.

Procedure (Pycnometer Method):

Clean and dry the pycnometer and determine its mass.

Fill the pycnometer with the test substance, taking care to avoid air bubbles.

Place the filled pycnometer in a constant temperature bath (e.g., 20 °C) until thermal

equilibrium is reached.

Adjust the volume of the liquid to the calibration mark.
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Remove the pycnometer from the bath, wipe it dry, and determine its mass.

Calculate the density from the mass of the substance and the known volume of the

pycnometer.

Determination of Water Solubility (OECD 105)
Principle: This method determines the saturation concentration of a substance in water at a

given temperature.[14][15][16][17][18]

Apparatus:

Flasks with stoppers.

Shaking apparatus or magnetic stirrer.

Constant temperature bath.

Analytical method for determining the concentration of the substance in water (e.g., GC-MS,

HPLC).

Procedure (Flask Method):

Add an excess amount of the test substance to a flask containing purified water.

Seal the flask and agitate it in a constant temperature bath for a sufficient time to reach

equilibrium (e.g., 24-48 hours).

Allow the mixture to stand to separate the undissolved substance.

Take an aliquot of the clear aqueous phase.

Determine the concentration of the substance in the aliquot using a validated analytical

method.

Determination of Flash Point (ASTM D3278)
Principle: This method determines the lowest temperature at which the vapors of a liquid will

ignite when an ignition source is applied.[1][19][20][21][22]
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Apparatus:

Small scale closed-cup flash point tester.

Calibrated thermometer.

Ignition source (gas flame or electric igniter).

Procedure:

Place a small, specified volume of the sample into the test cup.

Close the cup and heat the sample at a controlled rate.

At specified temperature intervals, apply the ignition source to the vapor space above the

liquid.

The flash point is the lowest temperature at which a flash is observed.

Logical Workflow for Characterization
The following diagram illustrates a logical workflow for the comprehensive characterization of

N-Isononylcyclohexylamine.
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Caption: Workflow for the physical and chemical characterization of N-
Isononylcyclohexylamine.

Signaling Pathways and Biological Activity
Currently, there is no publicly available information to suggest that N-
Isononylcyclohexylamine is involved in specific biological signaling pathways or possesses

significant pharmacological activity. Its primary applications are anticipated to be in industrial

chemistry, such as a corrosion inhibitor, a catalyst, or an intermediate in chemical synthesis.

Should this compound be considered for applications with biological contact, extensive

toxicological and pharmacological studies would be required.

Conclusion
N-Isononylcyclohexylamine is a secondary amine with predictable physical and chemical

properties based on its structure. This guide provides a framework for its characterization,

including anticipated properties and detailed, standardized experimental protocols. The

provided workflow and methodologies will enable researchers and scientists to systematically

evaluate this compound for their specific applications. Empirical determination of these

properties is crucial for its safe handling, use, and for any potential regulatory submissions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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